N,N'-bis[2-(1-cyclohexen-1-yl)ethyl]-2,6-pyridinedicarboxamide

• IUPAC Name: 2-N,6-N-bis[2-(cyclohexen-1-yl)ethyl]pyridine-2,6-dicarboxamide
• InChI: InChI=1S/C23H31N3O2/c27-22(24-16-14-18-8-3-1-4-9-18)20-12-7-13-21(26-20)23(28)25-17-15-19-10-5-2-6-11-19/h7-8,10,12-13H,1-6,9,11,14-17H2,(H,24,27)(H,25,28)
• InChI Key: JHLJDCQSLFHYKY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=NC(=CC=C2)C(=O)NCCC3=CCCCC3
• Molecular Formula: C23H31N3O2
• Molecular Weight: 381.5 g/mol

Description

N,N'-bis[2-(1-cyclohexen-1-yl)ethyl]-2,6-pyridinedicarboxamide, commonly known as BPEC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. BPEC is a pyridine-based ligand that has been synthesized and studied extensively for its ability to bind with different metal ions.

Mechanism of Action

The mechanism of action of BPEC involves its ability to bind with different metal ions. BPEC acts as a chelating agent, forming stable complexes with metal ions. The formation of these complexes can lead to changes in the chemical and physical properties of the metal ions, resulting in catalytic or sensing properties.
Biochemical and Physiological Effects:
BPEC has not been extensively studied for its biochemical and physiological effects. However, some studies have reported that BPEC can induce cytotoxicity in cancer cells. BPEC-based drug delivery systems have also shown promising results in the targeted delivery of anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of BPEC is its ability to bind with different metal ions, making it a suitable candidate for catalytic and sensing applications. BPEC is also relatively easy to synthesize and purify, making it accessible for laboratory experiments. However, one of the limitations of BPEC is its relatively low stability in solution, which can limit its use in some applications.

Future Directions

There are several future directions for the study of BPEC. One potential direction is the investigation of BPEC-based drug delivery systems for the targeted delivery of other types of drugs. Another potential direction is the study of BPEC-based sensors for the detection of other types of metal ions. Furthermore, the development of more stable BPEC derivatives could expand the potential applications of this compound.

Scientific Research Applications

BPEC has been extensively studied for its potential use in various applications such as catalysis, sensing, and drug delivery. The ability of BPEC to bind with different metal ions makes it a suitable candidate for catalytic reactions. BPEC has been shown to catalyze the oxidation of alcohols and the reduction of nitroarenes. In addition, BPEC has been used as a sensing agent for the detection of metal ions such as copper and zinc. BPEC-based sensors have shown high selectivity and sensitivity towards these metal ions. Furthermore, BPEC has been investigated for its potential use in drug delivery systems. BPEC-based drug delivery systems have shown promising results in the targeted delivery of anticancer drugs.